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Compound of Interest

Compound Name: (S)-Spinol

Cat. No.: B8089727 Get Quote

(S)-Spinol ((S)-7,7'-Dihydroxy-1,1'-spirobiindane) is a chiral organic compound utilized in

asymmetric synthesis. Due to its hazardous properties, adherence to strict safety protocols is

imperative to ensure the well-being of laboratory personnel and to maintain a safe research

environment. This guide provides essential information on personal protective equipment

(PPE), handling procedures, and disposal of (S)-Spinol.

Hazard Summary and Personal Protective
Equipment
(S)-Spinol is classified as a hazardous substance. Based on available safety data, it is toxic if

swallowed, causes skin and serious eye irritation, may cause an allergic skin reaction, and may

lead to respiratory irritation. Therefore, the use of appropriate personal protective equipment is

mandatory.

The following table summarizes the recommended PPE for handling (S)-Spinol.
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PPE Category Equipment Specification and Use

Hand Protection Chemical-resistant gloves

Wear protective gloves. The

specific glove material and

thickness should be selected

based on the solvent used and

the duration of handling.

Regular inspection for signs of

degradation or perforation is

crucial.

Eye and Face Protection
Safety glasses with side

shields or goggles; Face shield

Use eye protection to

safeguard against splashes. A

face shield should be worn in

addition to safety glasses or

goggles when there is a

significant risk of splashing.

Skin and Body Protection
Laboratory coat; Chemical-

resistant apron and sleeves

A standard laboratory coat

should be worn at all times.

For tasks with a higher risk of

splashes, a chemical-resistant

apron and sleeves are

recommended.

Respiratory Protection NIOSH-approved respirator

Use only outdoors or in a well-

ventilated area. If engineering

controls (e.g., fume hood) are

not sufficient or during spill

cleanup, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.

Operational and Disposal Plans
Handling and Storage:
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Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Contaminated work clothing should not be allowed out of the workplace.

Store in a well-ventilated place. Keep the container tightly closed.

The product is chemically stable under standard ambient conditions (room temperature).

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.

Wearing the full PPE ensemble described above, contain the spill. For solid (S)-Spinol,
carefully sweep or vacuum the material, avoiding dust generation. For solutions, absorb the

spill with an inert material (e.g., sand, vermiculite). Collect all waste in a labeled, sealed

container for proper disposal.

Disposal: Dispose of (S)-Spinol and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not allow the product to enter drains.

Experimental Protocols
Detailed experimental protocols should be developed and reviewed as part of a formal hazard

assessment for any procedure involving (S)-Spinol. These protocols should incorporate the

specific safety measures outlined in this document and the relevant Safety Data Sheet.

Visual Guidance: PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling (S)-Spinol.

Caption: PPE Selection Workflow for (S)-Spinol Handling.

To cite this document: BenchChem. [Essential Safety and Handling of (S)-Spinol for
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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